BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties of LY487379
Hydrochloride: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LY487379 hydrochloride

Cat. No.: B584831

For Researchers, Scientists, and Drug Development Professionals

Abstract

LY487379 hydrochloride is a potent and selective positive allosteric modulator (PAM) of the
metabotropic glutamate receptor 2 (mGlu2).[1][2] As a research tool, it is crucial for
investigating the therapeutic potential of mGlu2 modulation in various central nervous system
disorders. This technical guide provides a comprehensive overview of the physicochemical
properties of LY487379 hydrochloride, detailed experimental protocols for their determination,
and a visualization of its relevant signaling pathway.

Physicochemical Data

A summary of the key physicochemical properties of LY487379 hydrochloride is presented in
the table below. This information is essential for its handling, formulation, and interpretation in
experimental settings.
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Property Value Source
Molecular Formula C21H19F3N204S-HCI [3]
Molecular Weight 488.91 g/mol [3]
Solubility - 100 mM in DMSO- 50 mM in 3]
ethanol
pKa (estimated) 59 [4]
cLogP (estimated) 4.2 [4]
CAS Number 353229-59-1 [3]

Note: The pKa and cLogP values are estimated based on a similar compound from the same
chemical series and should be considered as approximate values.

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the
key physicochemical properties of a compound like LY487379 hydrochloride.

Determination of Melting Point

The melting point of a solid compound is a critical indicator of its purity.
Methodology: Capillary Melting Point Method

o Sample Preparation: A small, finely powdered sample of LY487379 hydrochloride is packed
into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used.
e Procedure:
o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a steady rate (e.g., 10°C/minute) to determine an approximate
melting range.
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o Asecond, fresh sample is then heated slowly (1-2°C/minute) starting from a temperature
approximately 20°C below the estimated melting point.

o The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded as the melting range.

Determination of pKa

The pKa, or acid dissociation constant, is a measure of the strength of an acid in solution.
Methodology: Potentiometric Titration

e Solution Preparation: A precise weight of LY487379 hydrochloride is dissolved in a suitable
solvent, typically a mixture of water and an organic co-solvent, to a known concentration.

o Apparatus: A calibrated pH meter with a suitable electrode and an automated titrator are
used.

e Procedure:

[¢]

The solution of the compound is titrated with a standardized solution of a strong base
(e.g., NaOH).

[¢]

The pH of the solution is measured after each addition of the titrant.

[¢]

A titration curve is generated by plotting the pH versus the volume of titrant added.

[e]

The pKa is determined from the half-equivalence point of the titration curve, where half of
the compound has been neutralized.

Determination of logP (Octanol-Water Partition
Coefficient)

The logP value represents the lipophilicity of a compound and is a key predictor of its
pharmacokinetic properties.

Methodology: Shake-Flask Method
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o System Preparation: A biphasic system of n-octanol and water is prepared and mutually
saturated.

e Procedure:

o

A known amount of LY487379 hydrochloride is dissolved in one of the phases (typically
the one in which it is more soluble).

o

The solution is then added to the other phase in a separatory funnel.

[¢]

The mixture is shaken vigorously for a set period to allow for partitioning of the compound
between the two phases.

[¢]

The mixture is then allowed to stand until the two phases have completely separated.
e Analysis:

o The concentration of the compound in each phase is determined using a suitable
analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.

o The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol
phase to the concentration in the agueous phase.

o The logP is the logarithm of the partition coefficient.

Signaling Pathway and Experimental Workflow
MmGIlu2 Receptor Signaling Pathway

LY487379 hydrochloride acts as a positive allosteric modulator of the mGlu2 receptor. This
means it does not activate the receptor directly but enhances the receptor's response to its
endogenous ligand, glutamate. The mGIlu2 receptor is a G-protein coupled receptor (GPCR)
that couples to the Gai/o subunit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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